Cas no 39037-22-4 ((2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid
• CAS No: 39037-22-4
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• MDL: MFCD09038806
• CID: 297157
• PubChem ID: 12071049
• Update Time: 2025-07-25

(2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Histidine, 2-amino-
• 2-AMINOHISTIDINE
• 2,6-Difluoro-DL-phenylalanine
• 2,6-difluorophenylalanine
• 2-amino-3-(2,6,-difluorophenyl)propanoic acid
• 2-amino-3-(2-amino-1(3)H-imidazol-4-yl)-propionic acid
• 2-Amino-L-histidin
• 6-difluorophenyl-alanine
• Difluorophenylalanine3
• DL-Phenylalanine,2,6-difluoro
• L-2-aminohistidine
• (2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid
• 2-amino-L-histidine
• (S)-2-Amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid
• SCHEMBL59809
• 2-aminohistidin
• BDBM50316607
• 39037-22-4
• B3U
• (2S)-2-amino-3-(2-amino-1H-imidazol-5-yl)propanoic acid
• Q27458209
• AKOS006331149
• CHEMBL1099167
• EN300-25092752

• MDL： MFCD09038806
• Inchi： 1S/C6H10N4O2/c7-4(5(11)12)1-3-2-9-6(8)10-3/h2,4H,1,7H2,(H,11,12)(H3,8,9,10)/t4-/m0/s1
• InChI Key： UYEGXSNFZXWSDV-BYPYZUCNSA-N
• SMILES： OC([C@H](CC1=CN=C(N)N1)N)=O

Computed Properties

• Exact Mass: 170.08000
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.02000
• LogP: 0.22780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives